![molecular formula C7H7N3O B6233978 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one CAS No. 1638759-51-9](/img/no-structure.png)
7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
Overview
Description
7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (7M5H) is a heterocyclic compound that is found in many natural products and has many potential applications. It is a member of the pyrrolo[2,3-d]pyrimidinone family, which has been studied extensively in recent years due to its unique structure and properties. 7M5H has been used in various areas of scientific research, including drug discovery, biochemistry, and physiology. The purpose of
Scientific Research Applications
7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one has been used in various areas of scientific research. It has been used as a starting material in the synthesis of various heterocyclic compounds, such as quinolines and isoquinolines. It has also been used as a building block for the synthesis of several medicinal compounds, including anti-cancer agents and anti-diabetic drugs. 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one has also been used in the study of enzyme inhibition, as it has been shown to inhibit the activity of several enzymes, such as cyclooxygenase and phospholipase A2.
Mechanism of Action
The mechanism of action of 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one is not yet fully understood. However, it is believed that 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one binds to the active site of enzymes, such as cyclooxygenase and phospholipase A2, and inhibits their activity. It is also believed that 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one may interact with other molecules, such as proteins, to alter their activity or structure.
Biochemical and Physiological Effects
7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one has been shown to have several biochemical and physiological effects. In vitro studies have shown that 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one can inhibit the activity of cyclooxygenase and phospholipase A2 enzymes, which are involved in the metabolism of fatty acids and the production of prostaglandins. 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one has also been shown to inhibit the activity of certain proteins, such as heat shock proteins, which are involved in the regulation of cell stress responses. In addition, 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one has been shown to have anti-inflammatory and anti-oxidant effects, as well as anti-cancer and anti-diabetic effects.
Advantages and Limitations for Lab Experiments
7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its structure is relatively stable, making it ideal for use in various types of experiments. It also has a wide range of potential applications, making it a valuable tool for researchers. However, there are some limitations to using 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one in laboratory experiments. For example, it can be difficult to obtain pure 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one, as it can be contaminated with other compounds. Additionally, the effects of 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one can vary depending on the concentration and the environment in which it is used.
Future Directions
For 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one research include the development of new synthesis methods, the study of its mechanism of action, the exploration of its biochemical and physiological effects, and the investigation of its potential therapeutic applications. Additionally, further research is needed to understand the effects of 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one on various proteins and enzymes, as well as its potential toxicity. Finally, further research is needed to understand the potential environmental impacts of 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one and its derivatives.
Synthesis Methods
7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one can be synthesized by several methods, including the Ullmann reaction and the Biginelli reaction. The Ullmann reaction is a cross-coupling reaction that involves the use of a copper-based catalyst and a nucleophilic compound, such as an amine or an alcohol, to form the pyrrolo[2,3-d]pyrimidinone ring. The Biginelli reaction is a multicomponent reaction that involves the use of a base, an aldehyde, and an acid to form the desired product. Both methods have been proven to be effective for the synthesis of 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one involves the condensation of 2-amino-4-methylpyrimidine with ethyl acetoacetate followed by cyclization with formic acid to form the pyrrolopyrimidine ring system. The resulting intermediate is then oxidized to form the final product.", "Starting Materials": [ "2-amino-4-methylpyrimidine", "ethyl acetoacetate", "formic acid", "oxidizing agent" ], "Reaction": [ "Step 1: Condensation of 2-amino-4-methylpyrimidine with ethyl acetoacetate in the presence of a base to form the corresponding enamine intermediate.", "Step 2: Cyclization of the enamine intermediate with formic acid to form the pyrrolopyrimidine ring system.", "Step 3: Oxidation of the resulting intermediate to form the final product, 7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one." ] } | |
CAS RN |
1638759-51-9 |
Product Name |
7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one |
Molecular Formula |
C7H7N3O |
Molecular Weight |
149.1 |
Purity |
95 |
Origin of Product |
United States |
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